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Compound of Interest

Compound Name: Noxytiolin

Cat. No.: B1679990 Get Quote

This guide provides comprehensive safety protocols and logistical information for the handling

of Noxytiolin, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this anti-infective agent.

Noxytiolin is a thiourea-based compound that acts as an anti-infective agent, likely through the

release of formaldehyde in aqueous solutions[1]. Due to the absence of a specific Safety Data

Sheet (SDS), the following recommendations are based on its chemical properties, mechanism

of action, and established best practices for handling potentially hazardous chemicals in a

laboratory setting.

Key Safety and Physical Data
A summary of essential quantitative data for Noxytiolin is provided below, compiled from

various sources. This information is critical for safe handling, storage, and experimental

planning.
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Property Value Source(s)

Chemical Formula C3H8N2OS [2]

Molecular Weight 120.17 g/mol [2][3]

CAS Number 15599-39-0 [3]

Appearance Powder

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Shipping
Ambient temperature with blue

ice

Personal Protective Equipment (PPE)
Given that Noxytiolin releases formaldehyde, a known hazardous substance, stringent

adherence to PPE protocols is mandatory to minimize exposure. The following table outlines

the recommended PPE for handling Noxytiolin.
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PPE Category Specification Standard

Eye Protection

Tightly fitting safety goggles or

a full-face shield must be worn

to protect against splashes.

EN 166 (EU) or NIOSH (US)

approved

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene) are

required. Double gloving is

recommended, especially

during compounding and

administration where splashing

may occur.

Tested according to EN 374

Body Protection

A lab coat with full-length

sleeves is mandatory. For

procedures with a high risk of

splashing, a disposable, fluid-

resistant gown should be worn

over the lab coat.

N/A

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of powder or

aerosols. If a fume hood is not

available, a NIOSH-approved

respirator with cartridges

suitable for formaldehyde

should be used.

NIOSH (US) or CEN (EU)

approved

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

Noxytiolin in a laboratory setting, from preparation to disposal.
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Standard Operating Procedure for Handling Noxytiolin

Preparation Handling & Experimentation Cleanup & Disposal

Don Appropriate PPE Prepare Work Area in Fume Hood Weigh Noxytiolin Powder Dissolve in Appropriate Solvent Conduct Experiment Transfer Solutions Decontaminate Work Surfaces Dispose of Liquid Waste Dispose of Solid Waste Doff and Dispose of PPE

Click to download full resolution via product page

Workflow for the safe laboratory handling of Noxytiolin.

PPE Selection Logic
The selection of appropriate PPE is contingent on the specific handling scenario. The following

diagram outlines the decision-making process for PPE selection when working with Noxytiolin.
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Decision Matrix for Noxytiolin PPE Selection

Risk Assessment

Required PPE

Action

Start: Handling Noxytiolin

Solid or Liquid Form?

Risk of Splash?

Liquid

Risk of Aerosol/Dust?

Solid

Minimum PPE:
- Safety Goggles

- Lab Coat
- Single Nitrile Gloves

No

Additional PPE:
- Face Shield

- Double Gloves
- Fluid-Resistant Gown

Yes No

Additional PPE:
- Work in Fume Hood

- Respirator (if no hood)

Yes

Proceed with Caution

Click to download full resolution via product page

PPE selection based on the handling scenario for Noxytiolin.

Operational and Disposal Plans
Handling Procedures:

Preparation: All work with Noxytiolin powder or solutions should be conducted in a certified

chemical fume hood to minimize inhalation risk. The work surface should be covered with
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absorbent, disposable bench paper.

Weighing: To prevent the generation of dust, carefully weigh the powdered form of

Noxytiolin in the fume hood.

Dissolving: When preparing solutions, add the solvent to the powder slowly to avoid

splashing.

Spills: In the event of a spill, decontaminate the area using a suitable deactivating agent for

formaldehyde, if available, or absorb the spill with an inert material and dispose of it as

hazardous waste. Ensure proper PPE is worn during cleanup.

Disposal Plan:

All waste materials contaminated with Noxytiolin must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing Noxytiolin in a clearly labeled, sealed

container.

Solid Waste: All contaminated solid waste, including gloves, disposable gowns, bench paper,

and pipette tips, should be collected in a designated, sealed hazardous waste bag.

Final Disposal: Dispose of all hazardous waste in accordance with local, state, and federal

regulations. If in doubt, consult your institution's Environmental Health and Safety (EHS)

department. The FDA provides general guidelines for the disposal of unused medicines,

which can be adapted for research chemicals. Do not dispose of Noxytiolin down the drain

or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/noxytiolin.html
https://www.targetmol.com/compound/noxytiolin
https://www.benchchem.com/product/b1679990#personal-protective-equipment-for-handling-noxytiolin
https://www.benchchem.com/product/b1679990#personal-protective-equipment-for-handling-noxytiolin
https://www.benchchem.com/product/b1679990#personal-protective-equipment-for-handling-noxytiolin
https://www.benchchem.com/product/b1679990#personal-protective-equipment-for-handling-noxytiolin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

